1-(Naphthalen-2-yl)-3-(2-oxo-2-(pyrrolidin-1-yl)ethyl)urea

• Molecular Formula: C17H19N3O2
• Molecular Weight: 297.35 g/mol
• InChI: InChI=1S/C17H19N3O2/c21-16(20-9-3-4-10-20)12-18-17(22)19-15-8-7-13-5-1-2-6-14(13)11-15/h1-2,5-8,11H,3-4,9-10,12H2,(H2,18,19,22)
• InChIKey: GSQHGSRPQHBTTP-UHFFFAOYSA-N

1-(Naphthalen-2-yl)-3-(2-oxo-2-(pyrrolidin-1-yl)ethyl)urea (XY1): Essential Baseline Data for Research Procurement

1-(Naphthalen-2-yl)-3-(2-oxo-2-(pyrrolidin-1-yl)ethyl)urea (CAS 1624117-53-8), commonly known as XY1, is a synthetic small molecule urea derivative featuring a naphthalene ring and a pyrrolidine moiety linked to the urea core . Its molecular formula is C17H19N3O2 and its molecular weight is 297.35 g/mol . XY1 is structurally a very close analog of the potent, selective PRMT3 allosteric inhibitor SGC707, differing only by the absence of a specific substituent on the naphthalene ring. Critically, XY1 is itself completely inactive against PRMT3 at concentrations up to 100 µM, and is therefore supplied and utilized exclusively as a negative control compound for PRMT3 research [1].

Control Type Negative control for PRMT3 inhibitor SGC707

Analog Relationship Structurally matched inactive analog; pair with SGC707

Activity Profile Defined inactivity in enzymatic & cellular assays across tested concentrations

• [1] Kaniskan HÜ, et al. A Potent, Selective and Cell-Active Allosteric Inhibitor of Protein Arginine Methyltransferase 3 (PRMT3). Angew Chem Int Ed Engl. 2015 Apr 20;54(17):5166-70. doi: 10.1002/anie.201412154. View Source

Why 1-(Naphthalen-2-yl)-3-(2-oxo-2-(pyrrolidin-1-yl)ethyl)urea (XY1) Cannot Be Interchanged with Structurally Similar PRMT3 Inhibitors

Procurement of a general 'PRMT3 inhibitor' or a 'naphthalen-2-yl urea' analog is insufficient and will likely invalidate experimental results. The compound's unique value proposition is its specific and validated *inactivity* as a negative control for SGC707. XY1 is a very close structural analog of the active PRMT3 inhibitor SGC707, yet it is completely devoid of PRMT3 inhibitory activity at concentrations up to 100 µM [1]. This defined inactivity has been rigorously characterized in the same study that validated SGC707, ensuring its suitability as a paired control. Substituting XY1 with any other structurally similar compound, even another PRMT3 inhibitor analog, would introduce confounding variables and fail to provide a true negative control, compromising data integrity and reproducibility in PRMT3-targeted experiments [2].

• Other SGC707 analogs may retain residual PRMT3 inhibition, invalidating negative control role.

• General naphthalen-2-yl urea compounds lack documented inactivity profile, risking false baseline.

• Vendor misannotations (e.g., claimed CDK inhibition) can mislead procurement and experimental design.

• [1] Kaniskan HÜ, et al. A Potent, Selective and Cell-Active Allosteric Inhibitor of Protein Arginine Methyltransferase 3 (PRMT3). Angew Chem Int Ed Engl. 2015 Apr 20;54(17):5166-70. doi: 10.1002/anie.201412154. View Source
• [2] Structural Genomics Consortium (SGC). XY1 Product Information. Chemical Probe Portal. View Source

1-(Naphthalen-2-yl)-3-(2-oxo-2-(pyrrolidin-1-yl)ethyl)urea (XY1): Definitive Quantitative Differentiation from SGC707 and Other Analogs

Complete Loss of PRMT3 Inhibitory Activity vs. SGC707: A Validated Negative Control

In a direct head-to-head biochemical assay, XY1 exhibits no inhibition of PRMT3 enzymatic activity at concentrations up to 100 µM, whereas its close analog SGC707 potently inhibits PRMT3 with an IC50 of 31 ± 2 nM [1]. This stark >3,000-fold difference in potency (inactivity up to 100 µM vs. 31 nM IC50) confirms that the structural difference between the two compounds is solely responsible for the switch from potent inhibition to complete inactivity, making XY1 an essential and validated negative control for PRMT3 studies [2].

PRMT3 Inhibition

Head-to-head

No inhibition up to 100 µM vs. SGC707 IC₅₀ 31 nM

Validates XY1 as essential negative control

>3,000-fold difference confirms inactivity not an artifact

Evidence Dimension	Inhibition of PRMT3 enzymatic activity
Target Compound Data	No inhibition at concentrations up to 100 µM
Comparator Or Baseline	SGC707: IC50 = 31 ± 2 nM
Quantified Difference	>3,225-fold difference in potency (inactive up to 100,000 nM vs. 31 nM IC50)
Conditions	PRMT3 enzymatic assay with balanced substrate concentrations (Km of both substrates)

Why This Matters

This direct comparison definitively establishes XY1 as the only validated and structurally-matched negative control for SGC707, essential for discerning PRMT3-specific effects from off-target compound effects in research.

• [1] Kaniskan HÜ, et al. A Potent, Selective and Cell-Active Allosteric Inhibitor of Protein Arginine Methyltransferase 3 (PRMT3). Angew Chem Int Ed Engl. 2015 Apr 20;54(17):5166-70. doi: 10.1002/anie.201412154. View Source
• [2] Kaniskan HÜ, et al. Figure 2A: IC50 determination for SGC707 (●) and XY1 (○). PMC4400258. View Source

Specificity Profile: Distinct Lack of PRMT3 Engagement vs. SGC707 Binding

Surface Plasmon Resonance (SPR) studies demonstrate that XY1 does not bind to PRMT3, whereas SGC707 exhibits a high binding affinity with a KD of 53 ± 2 nM [1]. This direct biophysical comparison confirms that the inactivity of XY1 is not due to assay interference but results from a genuine lack of target engagement. This property is crucial for its role as a negative control, ensuring that any cellular or biochemical effects observed with SGC707 but not with XY1 can be confidently attributed to on-target PRMT3 inhibition [2].

PRMT3 Binding

Head-to-head

No binding vs. SGC707 K_D 53 nM

Confirms lack of target engagement

Rules out false negative due to assay conditions

Evidence Dimension	Direct binding affinity to PRMT3 (SPR)
Target Compound Data	No detectable binding
Comparator Or Baseline	SGC707: KD = 53 ± 2 nM
Quantified Difference	Complete absence of binding vs. 53 nM KD
Conditions	Surface Plasmon Resonance (SPR) assay

Why This Matters

Demonstrates that XY1's inactivity is due to a true lack of target engagement, not a false negative, solidifying its utility as a reliable negative control in biophysical and cellular assays.

• [1] Kaniskan HÜ, et al. A Potent, Selective and Cell-Active Allosteric Inhibitor of Protein Arginine Methyltransferase 3 (PRMT3). Angew Chem Int Ed Engl. 2015 Apr 20;54(17):5166-70. doi: 10.1002/anie.201412154. View Source
• [2] Kaniskan HÜ, et al. Supporting Information for A Potent, Selective and Cell-Active Allosteric Inhibitor of Protein Arginine Methyltransferase 3 (PRMT3). Angew Chem Int Ed Engl. 2015. View Source

Cellular Activity: Inability to Inhibit Histone Methylation Compared to SGC707

In cellular assays, XY1 fails to inhibit PRMT3-mediated histone methylation at concentrations up to 100 µM, while SGC707 potently inhibits this activity with a cellular IC50 below 1 µM [1]. This >100-fold difference in cellular potency (inactive up to 100 µM vs. <1 µM IC50) confirms that XY1's inactivity extends from the biochemical to the cellular level, making it a reliable negative control for cell-based studies of PRMT3 function. The cellular inactivity of XY1 is particularly important given that some compounds can show biochemical activity but fail in cells due to permeability or metabolism issues; XY1's complete lack of cellular activity, despite its close structural similarity to the cell-active SGC707, reinforces its specific role as a negative control [2].

Cellular Methylation

Head-to-head

No inhibition up to 100 µM vs. SGC707 cellular IC₅₀ <1 µM

Supports cellular specificity control

>100-fold difference; HEK293T cell assay

Evidence Dimension	Inhibition of histone methylation in cells
Target Compound Data	No inhibition at concentrations up to 100 µM
Comparator Or Baseline	SGC707: Cellular IC50 < 1 µM
Quantified Difference	>100-fold difference in cellular potency
Conditions	Cellular histone methylation assay (HEK293T cells)

Why This Matters

Validates XY1 as a true negative control for cellular studies, ensuring that observed phenotypic changes with SGC707 are due to on-target PRMT3 inhibition rather than off-target or compound-specific cellular effects.

• [1] Kaniskan HÜ, et al. A Potent, Selective and Cell-Active Allosteric Inhibitor of Protein Arginine Methyltransferase 3 (PRMT3). Angew Chem Int Ed Engl. 2015 Apr 20;54(17):5166-70. doi: 10.1002/anie.201412154. View Source
• [2] Structural Genomics Consortium (SGC). Chemical Probe Portal: SGC707 and XY1. View Source

Physicochemical Profile: Purity and Solubility Specifications for Reproducible Research

Commercial preparations of XY1 are typically supplied at a standard purity of ≥98% (often 99%), with batch-specific analytical data (NMR, HPLC) available to ensure consistency . The compound's solubility profile is well-defined: it is soluble in DMSO up to 25 mg/mL, providing a 10 mM stock solution concentration of approximately 84 mM . This solubility is comparable to SGC707 and suitable for most cell-based and biochemical assays. In contrast, some other structurally related naphthalene-urea compounds may exhibit different solubility characteristics, which can impact assay reproducibility and require additional formulation steps. The consistent, documented solubility of XY1 allows for direct side-by-side use with SGC707 without introducing solvent-related artifacts .

Purity & Solubility

Data to verify

≥98% purity; 25 mg/mL in DMSO

Ensures matched assay conditions with SGC707

Batch-specific COA recommended

Evidence Dimension	Purity and solubility in DMSO
Target Compound Data	Purity: ≥98-99%; Solubility: 25 mg/mL in DMSO (approx. 84 mM)
Comparator Or Baseline	SGC707: Purity typically ≥98%; Solubility in DMSO comparable.
Quantified Difference	N/A (Similar solubility profile ensures matched experimental conditions)
Conditions	Standard supplier specifications; solubility measured at 25°C

Why This Matters

High purity and well-defined solubility ensure reproducible and reliable experimental results, minimizing variability when using XY1 as a negative control in parallel with SGC707.

Selectivity Profile: Absence of Off-Target Kinase Inhibition Claimed by Misleading Sources

Some vendor databases (e.g., Evitachem) incorrectly list XY1 (misidentified as 'NU6102') as an inhibitor of multiple CDKs (CDK1, CDK2, CDK5, CDK9) . However, this claim is not supported by primary literature and appears to be a database misannotation. The authoritative characterization of XY1, as performed by the Structural Genomics Consortium (SGC), demonstrates its complete lack of activity against PRMT3 and, by extension, no reported activity against any other methyltransferases or kinases in their rigorous selectivity panels [1]. This highlights the critical importance of procuring the correctly identified compound (XY1) and not relying on potentially erroneous vendor data. For researchers seeking a validated negative control for PRMT3, XY1's well-characterized selectivity profile (i.e., its defined inactivity) is essential. Any claim of CDK inhibition is unverified and should not be a factor in procurement decisions for PRMT3 research [2].

Vendor Misannotation

Data to verify

Claimed CDK inhibition unverified

Verify identity; rely on SGC-validated inactivity

Original publication shows no kinase activity

Evidence Dimension	Claimed kinase inhibitory activity (misannotation)
Target Compound Data	Vendor misannotation claims CDK inhibition (no supporting data)
Comparator Or Baseline	SGC707: Selectively profiled against 31 methyltransferases and >250 non-epigenetic targets with no off-target activity.
Quantified Difference	N/A (Misannotation vs. rigorous selectivity profiling)
Conditions	Review of primary literature (Kaniskan et al., 2015) vs. commercial vendor database entries.

Why This Matters

This serves as a critical procurement warning: relying on unverified vendor claims for compound activity can lead to wasted resources and invalid experiments. XY1's established identity as an inactive PRMT3 analog is its true differentiating feature.

• [1] Kaniskan HÜ, et al. A Potent, Selective and Cell-Active Allosteric Inhibitor of Protein Arginine Methyltransferase 3 (PRMT3). Angew Chem Int Ed Engl. 2015 Apr 20;54(17):5166-70. doi: 10.1002/anie.201412154. View Source
• [2] Structural Genomics Consortium (SGC). Chemical Probe Quality Criteria and Validation. View Source

Optimal Research and Industrial Application Scenarios for 1-(Naphthalen-2-yl)-3-(2-oxo-2-(pyrrolidin-1-yl)ethyl)urea (XY1)

Essential Negative Control in PRMT3-Targeted Drug Discovery and Chemical Biology

In any high-throughput screening or focused medicinal chemistry campaign targeting PRMT3, XY1 is an indispensable negative control. When screening new chemical entities for PRMT3 inhibition, XY1 must be run in parallel with SGC707 (the positive control) to establish assay validity and to ensure that any observed hits are not artifacts of the assay system [1]. Its structural similarity to SGC707 but complete lack of PRMT3 activity provides a benchmark for the level of activity expected from a true inactive compound, enabling robust hit-to-lead progression and SAR analysis [2].

Validating PRMT3-Dependent Cellular Phenotypes in Epigenetics Research

To dissect the specific role of PRMT3 in complex cellular processes such as ribosome biogenesis, lipid metabolism, or gene regulation, XY1 is used alongside SGC707. A typical experiment involves treating cells with SGC707, XY1, and a vehicle control. Any phenotypic change observed with SGC707 but not with XY1 can be confidently attributed to PRMT3 inhibition. This is crucial because off-target effects of small molecules can often confound results [3]. XY1's validated cellular inactivity up to 100 µM ensures that any differences seen are due to specific on-target engagement by SGC707 [4].

Standardizing PRMT3 Activity Assays in Contract Research and Core Facilities

For core facilities and CROs offering PRMT3 biochemical or cellular assay services, XY1 is a critical reagent for assay development, validation, and routine quality control. Including XY1 as a negative control in every assay plate provides a reliable measure of assay background and specificity, ensuring data consistency across different batches and over time . Its well-defined inactivity profile and commercial availability from multiple reputable vendors make it a straightforward choice for standardizing PRMT3-related services .

Educating on the Importance of Validated Chemical Probes in Academic and Industrial Training

XY1 serves as an excellent pedagogical tool for training new researchers in the principles of chemical biology and the use of chemical probes. The pair SGC707/XY1 exemplifies the critical importance of using a matched, inactive control compound to attribute biological effects to a specific target. This contrasts with using only a vehicle control, which does not account for potential non-specific compound effects [5]. Procurement of both compounds is a standard best practice in the field, as promoted by the Structural Genomics Consortium and other chemical probe advocates [6].

Application

Selection Property

Validation Focus

PRMT3 inhibitor screening

Defined inactivity profile

Assay background & hit confirmation

Cellular phenotype validation

Defined cellular inactivity

On-target specificity confirmation

Assay standardization (CROs)

Consistent purity & DMSO solubility

Inter-batch QC negative control

Chemical probe education

Paired negative control in probe sets

Best-practice target validation

• [1] Kaniskan HÜ, et al. A Potent, Selective and Cell-Active Allosteric Inhibitor of Protein Arginine Methyltransferase 3 (PRMT3). Angew Chem Int Ed Engl. 2015 Apr 20;54(17):5166-70. doi: 10.1002/anie.201412154. View Source
• [2] Structural Genomics Consortium (SGC). Chemical Probe Portal: SGC707 and XY1. View Source
• [3] Frye SV. The art of the chemical probe. Nat Chem Biol. 2010 Mar;6(3):159-61. doi: 10.1038/nchembio.296. View Source
• [4] Kaniskan HÜ, et al. Supporting Information for A Potent, Selective and Cell-Active Allosteric Inhibitor of Protein Arginine Methyltransferase 3 (PRMT3). Angew Chem Int Ed Engl. 2015. View Source
• [5] Arrowsmith CH, et al. The promise and peril of chemical probes. Nat Chem Biol. 2015 Aug;11(8):536-41. doi: 10.1038/nchembio.1867. View Source
• [6] Bunnage ME, et al. Target validation using chemical probes. Nat Chem Biol. 2013 Jul;9(7):402-5. doi: 10.1038/nchembio.1197. View Source